Cas no 1316222-67-9 (1-(4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)ethan-1-one)

• Product Name: 1-(4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)ethan-1-one
• CAS No: 1316222-67-9
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• MDL: MFCD19691533
• CID: 4694247
• Update Time: 2025-06-11

1-(4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)ethan-1-one
• 1-[4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl]ethanone
• 1-[4-(6-Chloro-2-methyl-pyrimidin-4-yl)-piperidin-1-yl]-ethanone

• MDL： MFCD19691533
• Inchi： 1S/C12H16ClN3O/c1-8-14-11(7-12(13)15-8)10-3-5-16(6-4-10)9(2)17/h7,10H,3-6H2,1-2H3
• InChI Key： YWZGLALTPYZDRZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2CCN(C(C)=O)CC2)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Topological Polar Surface Area: 46.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)ethan-1-one

Introduction to 1-(4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)ethan-1-one (CAS No. 1316222-67-9) and Its Applications in Modern Chemical Biology

The compound 1-(4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)ethan-1-one, identified by its CAS number 1316222-67-9, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, featuring a complex piperidine and pyrimidine core, has garnered attention for its structural versatility and potential therapeutic applications. The unique arrangement of functional groups within its molecular framework suggests a high degree of reactivity, making it a valuable scaffold for the development of novel bioactive agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, piperidine derivatives have been extensively studied for their role in modulating various cellular pathways. The presence of a chloro-substituted pyrimidine moiety in 1-(4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)ethan-1-one enhances its pharmacological potential by introducing electrophilic centers that can engage with biological targets. This feature has been exploited in several preclinical studies aimed at identifying compounds with anti-inflammatory, anticancer, and antimicrobial properties.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical trials. For instance, the piperidine ring is a common structural motif in drugs that target G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By incorporating a 6-chloro-2-methylpyrimidine group, the compound may exhibit enhanced binding affinity to specific GPCRs, thereby opening up possibilities for treating disorders such as hypertension, diabetes, and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. Molecular docking studies on 1-(4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)ethan-1-one have revealed promising interactions with enzymes and receptors implicated in metabolic disorders. These findings align with the growing interest in developing small-molecule inhibitors that can modulate metabolic pathways dysregulated in conditions like obesity and type 2 diabetes. The compound's ability to interact with multiple targets suggests its potential as a multitargeted drug candidate, which could offer therapeutic advantages over single-target agents.

The synthesis of 1-(4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-yl)ethan-1-one presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have streamlined the process, making it more efficient and scalable. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the piperidine-pyrimidine core with remarkable precision. These advances not only facilitate the production of the compound but also pave the way for generating analogs with tailored properties.

In vitro studies have begun to unravel the mechanistic aspects of 1-(4-(6-chloro-2-methylpyrimidin-4-yl)piperidin-1-ylenk)-ethanone's biological activity. Initial experiments suggest that it exerts its effects by inhibiting key enzymes involved in signal transduction pathways. For instance, preliminary data indicate that it may block the activity of Janus kinases (JAKs), which are aberrantly activated in autoimmune diseases like rheumatoid arthritis. This observation is particularly noteworthy given the success of JAK inhibitors as therapeutic agents for such conditions.

The compound's potential extends beyond traditional therapeutic areas. Its structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex molecules. Researchers are exploring its utility in generating libraries of derivatives through structure-based drug design approaches. By leveraging computational tools and high-throughput screening techniques, scientists aim to identify variants with improved pharmacokinetic profiles and reduced side effects.

The regulatory landscape for new drug candidates is stringent but well-defined, ensuring that only compounds with demonstrated safety and efficacy reach clinical use. As 1-(4-(6-chloro-pyrimidin)-4-piperidin) derivatives continue to be investigated, regulatory agencies will closely monitor their progression through preclinical and clinical trials. The data generated from these studies will be crucial in determining whether this class of compounds fulfills their promise as next-generation therapeutics.

In conclusion,CAS No 1316222 represents a promising entity in chemical biology with significant implications for drug discovery. Its unique structural features and demonstrated biological activity position it as a valuable tool for researchers exploring new treatments for metabolic disorders,GPCR-mediated diseases, and other challenging conditions. As synthetic methodologies continue to evolve and computational capabilities improve,this compound is poised to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative therapies.